Cas no 167421-84-3 (Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 167421-84-3
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 110940
• PubChem ID: 45091974
• Update Time: 2025-10-30

Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-TERT-BUTYL (4-METHYLPENTAN-2-YL)CARBAMATE
• Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)
• (R)-tert-Butyl(4-methylpentan-2-yl)carbamate
• 167421-84-3

• MDL： MFCD11976088
• Inchi： 1S/C11H23NO2/c1-8(2)7-9(3)12-10(13)14-11(4,5)6/h8-9H,7H2,1-6H3,(H,12,13)/t9-/m1/s1
• InChI Key： SXUQFEPQZOVWBN-SECBINFHSA-N
• SMILES： O(C(N[C@H](C)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Additional information on Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [(1R)-1,3-Dimethylbutyl]-, 1,1-Dimethylethyl Ester (9CI)

Carbamic acid derivatives have long been recognized for their versatility in organic synthesis and their applications in various industries. Among these derivatives, Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) stands out as a significant compound with a unique structure and potential applications. This compound is identified by the CAS number 167421-84-3, which serves as a unique identifier in chemical databases and literature.

The structure of this compound is characterized by a carbamate group (-O-CO-NH-) attached to a chiral center at the (R)-configuration. The [(1R)-1,3-dimethylbutyl] group introduces steric hindrance and specific electronic properties, while the 1,1-dimethylethyl ester group adds to the compound's stability and reactivity. This combination makes it an interesting candidate for exploring stereochemical effects in reactions and for potential use in asymmetric synthesis.

Recent studies have highlighted the importance of chiral carbamates in catalytic processes and enantioselective reactions. For instance, researchers have employed Carbamic acid derivatives as ligands in transition metal-catalyzed reactions to achieve high enantioselectivity. The (R)-configuration of the butyl group in this compound could play a pivotal role in such applications by influencing the spatial arrangement of reacting molecules.

In addition to its role in catalysis, Carbamic acid esters are also being explored for their potential in drug delivery systems. The ester group can serve as a biodegradable linker in controlled-release formulations, ensuring that therapeutic agents are delivered efficiently to target sites. The stability of the ester under physiological conditions is a critical factor being investigated in ongoing studies.

The synthesis of Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester involves multi-step processes that require precise control over stereochemistry and reaction conditions. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high optical purity using methods such as enzymatic catalysis or chiral auxiliary approaches.

Moreover, computational chemistry has provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its interaction with other molecules and its potential as a building block in complex molecular architectures. These studies underscore the importance of understanding the electronic effects introduced by different substituents on the carbamate backbone.

In conclusion, Carbamic acid derivatives like Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) continue to be at the forefront of chemical research due to their unique properties and diverse applications. As new research emerges, this compound is expected to find even more innovative uses across various fields of science and technology.